2-[(4-bromobenzyl)thio]-5,6-dimethyl-3-(2-pyridinylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-5,6-dimethyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H18BrN3OS2/c1-13-14(2)28-19-18(13)20(26)25(11-17-5-3-4-10-23-17)21(24-19)27-12-15-6-8-16(22)9-7-15/h3-10H,11-12H2,1-2H3
• InChI Key: HUCKMMRBEYTKCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC3=CC=C(C=C3)Br)CC4=CC=CC=N4)C
• Molecular Formula: C21H18BrN3OS2
• Molecular Weight: 472.4 g/mol

Description

The chemical compound belongs to the class of thienopyrimidines, a group of heterocyclic compounds that have gained interest due to their diverse pharmacological activities and potential applications in material science. The specific structure of this compound incorporates a thieno[2,3-d]pyrimidin-4(3H)-one backbone with a 4-bromobenzylthio substituent, indicating its potential for engaging in a variety of chemical reactions and possessing unique physical and chemical properties.

Synthesis Analysis

The synthesis of related thieno[2,3-d]pyrimidin-4(3H)-one derivatives typically involves multi-step chemical reactions, including condensation, cyclization, and substitution reactions. One green approach to the synthesis of this class involves a catalytic four-component reaction using ketones, ethyl cyanoacetate, sulfur, and formamide, characterized by step economy and easy purification (Shi et al., 2018).

Scientific Research Applications

Anti-HIV Activity

Research has shown that derivatives of thieno[2,3-d]pyrimidin-4(3H)-one exhibit significant anti-HIV properties. For example, compounds with various substituents on the pyrimidine ring were synthesized and demonstrated virus-inhibiting properties against the human immunodeficiency virus in vitro, highlighting their potential as antiretroviral agents (Novikov et al., 2004).

Antibacterial and Antifungal Activities

Synthetic efforts have led to the creation of thieno[2,3-d]pyrimidin-4(3H)-one derivatives with enhanced antibacterial and antifungal activities. Certain compounds in this class showed higher antifungal activity than fluconazole against Candida fungus species, as well as promising antibacterial effects against strains like Staphylococcus aureus and Escherichia coli (Kahveci et al., 2020).

Antitumor and Antiproliferative Activities

The thieno[2,3-d]pyrimidin-4(3H)-one scaffold has been explored for its antitumor and antiproliferative activities. New derivatives have been synthesized and evaluated for their effectiveness against various cancer cell lines, showing potential as antitumor agents. For instance, certain derivatives demonstrated potent activity against liver and breast cancer cell lines, suggesting their utility in cancer therapy (Edrees & Farghaly, 2017).

Antiprotozoal and Antitrichinellosis Effects

Compounds containing the thieno[2,3-d]pyrimidin-4(3H)-one moiety have also been investigated for their antiprotozoal and antitrichinellosis activities. Novel derivatives exhibited higher efficacy in vitro against Trichinella spiralis when compared to albendazole, a standard treatment, indicating their potential for treating parasitic infections (Mavrova et al., 2010).